Cas no 1361592-09-7 (Methyl 5-(perchlorophenyl)thiophene-2-carboxylate)

• Product Name: Methyl 5-(perchlorophenyl)thiophene-2-carboxylate
• CAS No: 1361592-09-7
• MF: C₁₂H₅Cl₅O₂S
• MW: 390.49689745903
• CID: 4968910
• Update Time: 2025-10-31

Methyl 5-(perchlorophenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(perchlorophenyl)thiophene-2-carboxylate

• Inchi： 1S/C12H5Cl5O2S/c1-19-12(18)5-3-2-4(20-5)6-7(13)9(15)11(17)10(16)8(6)14/h2-3H,1H3
• InChI Key： OSNGODPXOHJHKR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC=C(C(=O)OC)S1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 6.6
• Topological Polar Surface Area: 54.5

Additional information on Methyl 5-(perchlorophenyl)thiophene-2-carboxylate

Exploring Methyl 5-(perchlorophenyl)thiophene-2-carboxylate (CAS No. 1361592-09-7): Properties, Applications, and Innovations

In the realm of specialty chemicals, Methyl 5-(perchlorophenyl)thiophene-2-carboxylate (CAS No. 1361592-09-7) stands out as a compound of significant interest due to its unique structural features and versatile applications. This thiophene-based derivative combines a perchlorophenyl group with a carboxylate ester, making it a valuable intermediate in organic synthesis and material science. Researchers and industries are increasingly exploring its potential in pharmaceutical intermediates, organic electronics, and advanced material design, aligning with the growing demand for high-performance functional molecules.

The compound's molecular structure is characterized by the presence of a thiophene ring substituted with a perchlorophenyl moiety at the 5-position and a methyl carboxylate group at the 2-position. This arrangement imparts distinct electronic and steric properties, which are critical for its reactivity and compatibility in various chemical reactions. Recent studies highlight its role in cross-coupling reactions and as a building block for π-conjugated systems, which are essential for developing organic semiconductors and light-emitting materials.

One of the trending topics in chemical research is the search for sustainable synthesis methods. Methyl 5-(perchlorophenyl)thiophene-2-carboxylate has been investigated in the context of green chemistry, where researchers aim to minimize hazardous byproducts and energy consumption. Innovations such as catalytic C-H activation and microwave-assisted synthesis have been explored to optimize its production, addressing the industry's shift toward eco-friendly processes.

From an application perspective, this compound has garnered attention in the field of organic photovoltaics (OPVs). Its electron-withdrawing perchlorophenyl group enhances charge transport properties, making it a candidate for non-fullerene acceptors in solar cells. As the demand for renewable energy solutions grows, such advancements position Methyl 5-(perchlorophenyl)thiophene-2-carboxylate as a material of future relevance.

Another area of interest is its potential in biomedical research. While not directly used as a drug, its derivatives have shown promise in drug discovery programs, particularly in modulating enzyme activity or serving as fluorescent probes. The compound's structural tunability allows for the creation of libraries of analogs, which are valuable in high-throughput screening campaigns.

For researchers seeking reliable data on CAS No. 1361592-09-7, it is essential to note its physical and chemical properties, including solubility, melting point, and stability under various conditions. These parameters are crucial for designing experiments and scaling up processes. Additionally, safety data sheets (SDS) should be consulted to ensure proper handling, though the compound is not classified as a hazardous substance under standard regulations.

In summary, Methyl 5-(perchlorophenyl)thiophene-2-carboxylate represents a fascinating intersection of chemistry and innovation. Its applications span from advanced materials to sustainable energy, reflecting broader scientific and industrial trends. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future technologies.